Cas no 1213394-54-7 ((3S)-3-AMINO-3-(3-FLUORO-2-METHYLPHENYL)PROPANENITRILE)

• Product Name: (3S)-3-AMINO-3-(3-FLUORO-2-METHYLPHENYL)PROPANENITRILE
• CAS No: 1213394-54-7
• MF: C₁₀H₁₁FN₂
• MW: 178.206145524979
• CID: 5593723
• PubChem ID: 130648815
• Update Time: 2025-06-29

(3S)-3-AMINO-3-(3-FLUORO-2-METHYLPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• (3S)-3-AMINO-3-(3-FLUORO-2-METHYLPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-3-fluoro-2-methyl-, (βS)-
• N15007
• 1213394-54-7

• Inchi： 1S/C10H11FN2/c1-7-8(10(13)5-6-12)3-2-4-9(7)11/h2-4,10H,5,13H2,1H3/t10-/m0/s1
• InChI Key： FYSVESNUMJFSIY-JTQLQIEISA-N
• SMILES： C(#N)C[C@H](N)C1=CC=CC(F)=C1C

Computed Properties

• Exact Mass: 178.09062652g/mol
• Monoisotopic Mass: 178.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 330.5±37.0 °C(Predicted)
• pka: 6.67±0.10(Predicted)

Additional information on (3S)-3-AMINO-3-(3-FLUORO-2-METHYLPHENYL)PROPANENITRILE

Introduction to (3S)-3-AMINO-3-(3-FLUORO-2-METHYLPHENYL)PROPANENITRILE (CAS No. 1213394-54-7)

(3S)-3-AMINO-3-(3-FLUORO-2-METHYLPHENYL)PROPANENITRILE is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1213394-54-7, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of an amino group and a fluorinated aromatic ring, make it a valuable building block for developing novel therapeutic agents.

The compound belongs to the class of nitrites and features a chiral center at the propyl chain, which is indicated by the (3S) configuration. This stereochemical specificity is crucial in pharmaceutical applications, as it can significantly influence the biological activity and pharmacokinetic properties of the final drug product. The integration of a fluorine atom in the aromatic ring enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for further medicinal chemistry exploration.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve drug efficacy and reduce degradation. The fluoro-substituted phenyl group in (3S)-3-AMINO-3-(3-FLUORO-2-METHYLPHENYL)PROPANENITRILE contributes to its unique electronic properties, which can be leveraged to optimize receptor interactions. This has led to several studies exploring its potential in the development of drugs targeting neurological disorders, inflammation, and infectious diseases.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized it to develop inhibitors of enzymes involved in cancer pathways, such as kinases and proteases. The amino group provides a versatile handle for further functionalization, allowing chemists to attach various pharmacophores and improve solubility or bioavailability.

The synthesis of (3S)-3-AMINO-3-(3-FLUORO-2-METHYLPHENYL)PROPANENITRILE involves multi-step organic reactions that require precise control over reaction conditions. The stereochemistry must be maintained throughout the synthetic process to ensure high enantiomeric purity. Advances in asymmetric catalysis have enabled more efficient and scalable production methods, making this compound more accessible for industrial applications.

Recent studies have highlighted the potential of this compound in treating neurodegenerative diseases. The combination of fluorine and chiral centers can modulate neurotransmitter activity and reduce side effects associated with traditional treatments. For instance, derivatives of (3S)-3-AMINO-3-(3-FLUORO-2-METHYLPHENYL)PROPANENITRILE have shown promise in preclinical trials for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmaceutical industry continues to explore new ways to incorporate fluorine into drug molecules due to its favorable pharmacokinetic properties. The presence of a fluorine atom can increase lipophilicity, improve metabolic stability, and enhance binding affinity to biological targets. This has led to several patents being filed for novel compounds derived from (3S)-3-AMINO-3-(3-FLUORO-2-METHYLPHENYL)PROPANENITRILE.

In addition to its therapeutic applications, this compound has found utility in agrochemical research. Fluorinated compounds are known for their enhanced stability against environmental degradation, making them suitable for developing pesticides and herbicides with longer-lasting effects. The structural features of (3S)-3-AMINO-3-(3-FLUORO-2-METHYLPHENYL)PROPANENITRILE make it a promising candidate for such applications.

The future prospects for (3S)-3-AMINO-3-(3-FLUORO-2-METHYLPHENYL)PROPANENITRILE are bright, with ongoing research focusing on expanding its utility across multiple therapeutic areas. Innovations in synthetic methodologies will continue to drive its adoption in drug discovery programs worldwide. As our understanding of molecular interactions deepens, compounds like this will play an increasingly important role in developing next-generation pharmaceuticals.